Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate
Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate
Brand Name:
Vulcanchem
CAS No.:
18072-19-0
VCID:
VC0101706
InChI:
InChI=1S/C23H25F7O3/c1-19-9-7-13(33-18(32)21(24,25)22(26,27)23(28,29)30)11-12(19)3-4-14-15-5-6-17(31)20(15,2)10-8-16(14)19/h3,11,14-16H,4-10H2,1-2H3/t14-,15-,16-,19-,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C
Molecular Formula:
C23H25F7O3
Molecular Weight:
482.4 g/mol
Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate
CAS No.: 18072-19-0
Main Products
VCID: VC0101706
Molecular Formula: C23H25F7O3
Molecular Weight: 482.4 g/mol
| CAS No. | 18072-19-0 |
|---|---|
| Product Name | Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate |
| Molecular Formula | C23H25F7O3 |
| Molecular Weight | 482.4 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-yl] 2,2,3,3,4,4,4-heptafluorobutanoate |
| Standard InChI | InChI=1S/C23H25F7O3/c1-19-9-7-13(33-18(32)21(24,25)22(26,27)23(28,29)30)11-12(19)3-4-14-15-5-6-17(31)20(15,2)10-8-16(14)19/h3,11,14-16H,4-10H2,1-2H3/t14-,15-,16-,19-,20-/m0/s1 |
| Standard InChIKey | ZVALUAVQFFVNCZ-UKSSEWCLSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC=C4[C@@]3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C |
| SMILES | CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C |
| Synonyms | 3-Hydroxyandrosta-3,5-dien-17-one heptafluorobutyrate |
| PubChem Compound | 22297047 |
| Last Modified | Nov 11 2021 |
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